Cas no 1290191-85-3 (Tert-butyl (3R,4S)-3-amino-4-methylpyrrolidine-1-carboxylate)

Tert-butyl (3R,4S)-3-amino-4-methylpyrrolidine-1-carboxylate is a chiral pyrrolidine derivative widely used as a key intermediate in pharmaceutical synthesis and asymmetric catalysis. Its stereochemically defined structure, featuring both (R) and (S) configurations at the 3- and 4-positions, ensures high enantioselectivity in the production of bioactive compounds. The tert-butyloxycarbonyl (Boc) protecting group enhances stability during synthetic processes while allowing selective deprotection under mild acidic conditions. This compound is particularly valuable in the synthesis of peptidomimetics and small-molecule therapeutics due to its rigid pyrrolidine scaffold and functional versatility. Its consistent purity and well-characterized properties make it a reliable choice for research and industrial applications requiring precise stereochemical control.
Tert-butyl (3R,4S)-3-amino-4-methylpyrrolidine-1-carboxylate structure
1290191-85-3 structure
Product Name:Tert-butyl (3R,4S)-3-amino-4-methylpyrrolidine-1-carboxylate
CAS No:1290191-85-3
MF:C10H20N2O2
MW:200.278002738953
MDL:MFCD27987078
CID:3164651
PubChem ID:57896451
Update Time:2025-06-08

Tert-butyl (3R,4S)-3-amino-4-methylpyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Tert-butyl (3R,4S)-3-amino-4-methylpyrrolidine-1-carboxylate
    • 1290191-85-3
    • AKOS025290985
    • (3R,4S)-1-Boc-3-amino-4-methylpyrrolidine
    • AS-39733
    • (3R,4S)-rel-tert-Butyl 3-amino-4-methylpyrrolidine-1-carboxylate
    • (3R,4S)-tert-Butyl3-amino-4-methylpyrrolidine-1-carboxylate
    • SCHEMBL1190616
    • MFCD27987078
    • CWB11330
    • rac-tert-butyl (3R,4S)-3-amino-4-methylpyrrolidine-1-carboxylate, trans
    • (3R,4S)-tert-Butyl 3-amino-4-methylpyrrolidine-1-carboxylate
    • EN300-6487189
    • 1-Pyrrolidinecarboxylic acid, 3-amino-4-methyl-, 1,1-dimethylethyl ester, (3R,4S)-rel-
    • 1152113-30-8
    • CS-0038570
    • MDL： MFCD27987078
    • Inchi： 1S/C10H20N2O2/c1-7-5-12(6-8(7)11)9(13)14-10(2,3)4/h7-8H,5-6,11H2,1-4H3/t7-,8-/m0/s1
    • InChI Key： DUBXUUPBIKNFEA-YUMQZZPRSA-N
    • SMILES： O(C(C)(C)C)C(N1C[C@@H]([C@@H](C)C1)N)=O

Computed Properties

  • Exact Mass: 200.152477885g/mol
  • Monoisotopic Mass: 200.152477885g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 223
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 55.6Ų

Tert-butyl (3R,4S)-3-amino-4-methylpyrrolidine-1-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A109009762-250mg
Tert-butyl (3r,4s)-3-amino-4-methylpyrrolidine-1-carboxylate
 1290191-85-3 95%
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 $818.10 2022-04-03
Alichem
A109009762-1g
Tert-butyl (3r,4s)-3-amino-4-methylpyrrolidine-1-carboxylate
 1290191-85-3 95%
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 $2,085.75 2022-04-03
abcr
AB455345-100 mg
tert-Butyl (3R,4S)-3-amino-4-methylpyrrolidine-1-carboxylate; .
 1290191-85-3
100mg
 €372.80 2023-04-22
abcr
AB455345-250 mg
tert-Butyl (3R,4S)-3-amino-4-methylpyrrolidine-1-carboxylate; .
 1290191-85-3
250mg
 €619.30 2023-04-22
abcr
AB455345-500 mg
tert-Butyl (3R,4S)-3-amino-4-methylpyrrolidine-1-carboxylate; .
 1290191-85-3
500mg
 €1,139.50 2023-04-22
abcr
AB455345-100mg
tert-Butyl (3R,4S)-3-amino-4-methylpyrrolidine-1-carboxylate; .
 1290191-85-3
100mg
 €479.70 2025-02-20
abcr
AB455345-250mg
tert-Butyl (3R,4S)-3-amino-4-methylpyrrolidine-1-carboxylate; .
 1290191-85-3
250mg
 €763.80 2025-02-20
abcr
AB455345-500mg
tert-Butyl (3R,4S)-3-amino-4-methylpyrrolidine-1-carboxylate; .
 1290191-85-3
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eNovation Chemicals LLC
D585697-100mg
tert-butyl (3R,4S)-3-amino-4-methylpyrrolidine-1-carboxylate
 1290191-85-3 97%
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eNovation Chemicals LLC
D585697-250MG
tert-butyl (3R,4S)-3-amino-4-methylpyrrolidine-1-carboxylate
 1290191-85-3 97%
250mg
 $475 2024-05-23

Tert-butyl (3R,4S)-3-amino-4-methylpyrrolidine-1-carboxylate Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:1290191-85-3)Tert-butyl (3R,4S)-3-amino-4-methylpyrrolidine-1-carboxylate
Order Number:A1049187
Stock Status:in Stock
Quantity:100mg/250mg
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 17:28
Price ($):197.0/320.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:1290191-85-3)Tert-butyl (3R,4S)-3-amino-4-methylpyrrolidine-1-carboxylate
A1049187
Purity:99%/99%
Quantity:100mg/250mg
Price ($):197.0/320.0
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